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Compound of Interest

Compound Name: 3-Pentanol

Cat. No.: B084944

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of 3-
Pentanol (CAS No: 584-02-1), a secondary alcohol with applications as a solvent and
intermediate in the chemical and pharmaceutical industries. A thorough understanding of its
thermodynamic characteristics is crucial for process design, safety assessments, and
computational modeling in drug development.

Core Thermodynamic and Physical Properties

The fundamental thermodynamic and physical properties of 3-Pentanol are summarized in the
tables below. These values have been compiled from various reputable sources and provide a
baseline for further analysis and application.

Table 1: General and Physical Properties of 3-Pentanol
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Property Value Source(s)
Molecular Formula CsH120 [1112][3]
Molar Mass 88.15 g/mol [11[415]
Appearance Colorless liquid [1114]
Density 0.815 g/mL at 25 °C [31[41[6]
Boiling Point 115.3 °C (388.4 K) [2][3]1[4]
Melting Point -63.68 °C (209.47 K) [21[31[4]
Vapor Pressure 1.10 kPa at 25 °C [21[41[7]
Solubility in Water 59 g/L [2][4]
Refractive Index 1.410 at 20 °C [61[7]
Table 2: Thermodynamic Properties of 3-Pentanol
Property Value Source(s)
Standard Enthalpy of
Formation (liquid, AfHS ) 368.9 kd/mol 121418l
Standard Enthalpy of 314.9 K3/mol 1]

Formation (gas, AfHO )

Standard Enthalpy of
Combustion (liquid, AcH°liquid)

-3312.3 + 0.46 kJ/mol

[8]

Heat Capacity (liquid,
Cp,liquid)

2.719 J-.g71.K~1 (239.7
J-mol~1.K~1) at 298 K

[2](8]

Standard Molar Entropy (gas,
S°gas)

Data not readily available in

cited sources

Enthalpy of Vaporization
(AvapH®)

54.03 kJ/mol

[°]

Enthalpy of Fusion (AfusH)

9.08 kJ/mol at 204.2 K

[9]
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Experimental Protocols for Thermodynamic
Property Determination

Accurate determination of thermodynamic properties relies on precise experimental
methodologies. Below are detailed protocols for key experimental techniques applicable to 3-
Pentanol.

Determination of Heat Capacity (Cp) by Differential
Scanning Calorimetry (DSC)

Differential Scanning Calorimetry is a thermoanalytical technique used to measure the
difference in the amount of heat required to increase the temperature of a sample and a
reference.

Methodology:

 Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using
high-purity standards (e.g., indium, zinc) across the desired temperature range.

o Sample Preparation: Accurately weigh a 5-10 mg sample of 3-Pentanol into a hermetically
sealed aluminum pan. An empty, sealed pan is used as the reference.

o Experimental Program:
o Equilibrate the sample at the starting temperature (e.g., 273 K).

o Ramp the temperature at a constant heating rate (e.g., 10 K/min) to the final temperature
(e.g., 373 K).

o Hold at the final temperature for a few minutes to ensure thermal equilibrium.
o Cool the sample back to the initial temperature.
o Data Acquisition: Record the heat flow as a function of temperature.

e Analysis: The heat capacity is calculated by comparing the heat flow to the sample with that
of a known standard (e.g., sapphire) under the identical experimental conditions. The specific

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b084944?utm_src=pdf-body
https://www.benchchem.com/product/b084944?utm_src=pdf-body
https://www.benchchem.com/product/b084944?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

heat capacity (Cp) is determined using the following equation:
Cp_sample = (DSC_sample / m_sample) * (m_standard / DSC_standard) * Cp_standard

where DSC is the measured heat flow and m is the mass.

Determination of Enthalpy of Combustion (AcH°®) by
Bomb Calorimetry

Bomb calorimetry is used to measure the heat of combustion of a substance at constant
volume.

Methodology:

o Sample Preparation: A precisely weighed sample of 3-Pentanol (approximately 1 g) is
placed in a sample crucible within the bomb calorimeter. A fuse wire is positioned to be in
contact with the sample.

o Assembly and Pressurization: The bomb is sealed and pressurized with excess pure oxygen
(typically to 30 atm).

o Calorimeter Setup: The sealed bomb is placed in a known volume of water in the calorimeter.
The initial temperature of the water is recorded.

« Ignition and Measurement: The sample is ignited by passing an electric current through the
fuse wire. The temperature of the water is monitored and recorded until it reaches a
maximum and begins to cool.

o Data Analysis: The heat released by the combustion reaction is absorbed by the bomb and
the surrounding water. The enthalpy of combustion is calculated using the following formula:

g_reaction = - (C_calorimeter * AT)

where C_calorimeter is the heat capacity of the calorimeter (determined by combusting a
standard substance like benzoic acid) and AT is the change in temperature. The molar
enthalpy of combustion is then calculated by dividing g_reaction by the number of moles of
3-Pentanol burned.
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Determination of Vapor Pressure by the Static Method

The static method involves measuring the pressure of the vapor in equilibrium with the liquid at
a specific temperature.

Methodology:

o Apparatus Setup: A sample of 3-Pentanol is placed in a thermostatted vessel connected to a
pressure measuring device (e.g., a manometer or a pressure transducer). The system is
evacuated to remove any air.

o Temperature Control: The temperature of the vessel is precisely controlled using a liquid bath
or a heating mantle.

o Equilibrium: The sample is allowed to reach thermal and phase equilibrium at the desired
temperature.

o Pressure Measurement: The vapor pressure of the 3-Pentanol at that temperature is
recorded.

o Data Collection: The procedure is repeated at various temperatures to obtain a vapor
pressure curve. The data can be fitted to the Antoine equation or the Clausius-Clapeyron
equation to determine the enthalpy of vaporization.

Visualization of Thermodynamic Analysis Workflow

The determination of a complete and consistent set of thermodynamic properties for a
substance like 3-Pentanol often involves a combination of experimental measurements and
theoretical calculations. The following diagram illustrates a typical workflow for this process.
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This guide provides a foundational understanding of the thermodynamic properties of 3-
Pentanol, essential for its effective and safe use in scientific and industrial applications. The
provided experimental protocols offer a starting point for the precise measurement of these
properties, and the workflow diagram illustrates the synergy between experimental and
computational approaches in modern thermophysical chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Workflow for Thermodynamics Property Calculations [doc.comsol.com]
e 2. pubs.aip.org [pubs.aip.org]

e 3. pubs.aip.org [pubs.aip.org]

e 4. youtube.com [youtube.com]

e 5. eng.usf.edu [eng.usf.edu]

o 6. Differential scanning calorimetric studies of ethanol interactions with
distearoylphosphatidylcholine: transition to the interdigitated phase - PubMed
[pubmed.ncbi.nim.nih.gov]

o 7. Calorimeter to determine the specific heat capacities of liquids | tec-science [tec-
science.com]

o 8. researchgate.net [researchgate.net]
e 9. practical-science.com [practical-science.com]

 To cite this document: BenchChem. [Thermodynamic Properties of 3-Pentanol: An In-depth
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084944#thermodynamic-properties-of-3-pentanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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